5-[(2-methyl-1,5-diphenyl-1H-pyrrol-3-yl)methylene]-2,4-imidazolidinedione

• IUPAC Name: (5Z)-5-[(2-methyl-1,5-diphenylpyrrol-3-yl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C21H17N3O2/c1-14-16(12-18-20(25)23-21(26)22-18)13-19(15-8-4-2-5-9-15)24(14)17-10-6-3-7-11-17/h2-13H,1H3,(H2,22,23,25,26)/b18-12-
• InChI Key: PPIJWWBQXSRUGS-PDGQHHTCSA-N
• Canonical SMILES: CC1=C(C=C(N1C2=CC=CC=C2)C3=CC=CC=C3)C=C4C(=O)NC(=O)N4
• Isomeric SMILES: CC1=C(C=C(N1C2=CC=CC=C2)C3=CC=CC=C3)/C=C\4/C(=O)NC(=O)N4
• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol

Description

5-[(2-methyl-1,5-diphenyl-1H-pyrrol-3-yl)methylene]-2,4-imidazolidinedione is a chemical compound commonly referred to as MPTP. It is a potent neurotoxin that has been used to induce Parkinson's disease in animal models. MPTP has been extensively studied due to its ability to selectively destroy dopaminergic neurons, which are the cells that produce dopamine in the brain.

Mechanism of Action

MPTP is metabolized in the brain to MPP+ (1-methyl-4-phenylpyridinium), which selectively destroys dopaminergic neurons. MPP+ is taken up by dopamine transporters and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
MPTP-induced Parkinson's disease in animal models closely mimics the symptoms and pathology of human Parkinson's disease. The loss of dopaminergic neurons leads to a decrease in dopamine levels in the brain, resulting in tremors, rigidity, and bradykinesia. MPTP also causes oxidative stress and inflammation in the brain, contributing to the degeneration of dopaminergic neurons.

Advantages and Limitations for Lab Experiments

MPTP is a valuable tool for studying Parkinson's disease and the role of dopamine in the brain. Its selective destruction of dopaminergic neurons allows researchers to study the specific effects of dopamine loss on behavior and physiology. However, MPTP-induced Parkinson's disease in animal models does not fully replicate the complexity and variability of human Parkinson's disease, and its use is limited to preclinical research.

Future Directions

Future research on MPTP could focus on developing new animal models that better replicate the complexity and variability of human Parkinson's disease. Researchers could also investigate potential treatments for Parkinson's disease that target the specific mechanisms of MPTP-induced neurotoxicity, such as oxidative stress and inflammation. Additionally, MPTP could be used to study the role of dopamine in other neurological disorders, such as depression and addiction.

Synthesis Methods

MPTP is synthesized by the condensation of N-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) with ethyl oxalyl chloride in the presence of triethylamine. The resulting product is then treated with hydrazine hydrate to yield MPTP.

Scientific Research Applications

MPTP has been widely used in scientific research to study Parkinson's disease. It is used to induce Parkinson's disease in animal models, allowing researchers to study the disease's progression and test potential treatments. MPTP has also been used to study the role of dopamine in the brain and its effects on behavior.